Cas no 440667-78-7 (Ethyl 2-acetamido-3-(3,5-diamino-4-(4-methoxyphenoxy)phenyl)propanoate)

Ethyl 2-acetamido-3-(3,5-diamino-4-(4-methoxyphenoxy)phenyl)propanoate structure
440667-78-7 structure
Product Name:Ethyl 2-acetamido-3-(3,5-diamino-4-(4-methoxyphenoxy)phenyl)propanoate
CAS No:440667-78-7
MF:C20H25N3O5
MW:387.42960524559
CID:68098
PubChem ID:258686
Update Time:2025-09-23

Ethyl 2-acetamido-3-(3,5-diamino-4-(4-methoxyphenoxy)phenyl)propanoate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 2-acetamido-3-(3,5-diamino-4-(4-methoxyphenoxy)phenyl)propanoate
    • 3,5-Diamino-4-(4-methoxyphenoxy)-N-acetyl-L-phenylalanine ethyl ester
    • AC-3,5-DIAMINO-4-(4-METHOXYPHENOXY)-PHE-OET
    • Ethyl 2-(acetylamino)-3-[3,5-diamino-4-(4-methoxyphenoxy)phenyl]propanoate
    • 3.5-Diamino-O'-methyl-N-acetyl-L-thyronin-aethylester
    • 3.5-diamino-O'-methyl-N-acetyl-L-thyronine ethyl ester
    • NSC-87946
    • Ethyl2-acetamido-3-(3,5-diamino-4-(4-methoxyphenoxy)phenyl)propanoate
    • S-2-Aminoheptanoicacid
    • ETHYL 3-[3,5-DIAMINO-4-(4-METHOXYPHENOXY)PHENYL]-2-ACETAMIDOPROPANOATE
    • C20H25N3O5
    • A826482
    • MLS002694790
    • CHEMBL1889942
    • HMS3092O11
    • NSC87946
    • ethyl 2-acetamido-3-[3,5-diamino-4-(4-methoxyphenoxy)phenyl]propanoate
    • SMR001560709
    • 440667-78-7
    • L-Tyrosine, N-acetyl-3,5-diamino-O-(4-methoxyphenyl)-, ethyl ester
    • Inchi: 1S/C20H25N3O5/c1-4-27-20(25)18(23-12(2)24)11-13-9-16(21)19(17(22)10-13)28-15-7-5-14(26-3)6-8-15/h5-10,18H,4,11,21-22H2,1-3H3,(H,23,24)
    • InChI Key: HSPGVWWLMFCIKW-UHFFFAOYSA-N
    • SMILES: O(CC)C(C(CC1C=C(C(=C(C=1)N)OC1C=CC(=CC=1)OC)N)NC(C)=O)=O

Computed Properties

  • Exact Mass: 387.17900
  • Monoisotopic Mass: 387.179
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 9
  • Complexity: 498
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 126A^2

Experimental Properties

  • Density: 1.234
  • Boiling Point: 586.7°C at 760 mmHg
  • Flash Point: 308.6°C
  • Refractive Index: 1.59
  • PSA: 125.90000
  • LogP: 3.81550

Ethyl 2-acetamido-3-(3,5-diamino-4-(4-methoxyphenoxy)phenyl)propanoate Customs Data

  • HS CODE:2924299090
  • Customs Data:

    China Customs Code:

    2924299090

    Overview:

    2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Ethyl 2-acetamido-3-(3,5-diamino-4-(4-methoxyphenoxy)phenyl)propanoate Pricemore >>

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